Cas no 1806624-07-6 (Methyl 5-amino-2-fluoronicotinate)

Methyl 5-amino-2-fluoronicotinate structure
1806624-07-6 structure
Product Name:Methyl 5-amino-2-fluoronicotinate
CAS No:1806624-07-6
MF:C7H7FN2O2
MW:170.141084909439
CID:4908843
Update Time:2025-07-18

Methyl 5-amino-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-2-fluoronicotinate
    • Inchi: 1S/C7H7FN2O2/c1-12-7(11)5-2-4(9)3-10-6(5)8/h2-3H,9H2,1H3
    • InChI Key: ZGLKMRXWJHRUIU-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)OC)=CC(=CN=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • XLogP3: 0.5
  • Topological Polar Surface Area: 65.2

Methyl 5-amino-2-fluoronicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029001872-250mg
Methyl 5-Amino-2-fluoronicotinate
1806624-07-6 95%
250mg
$931.00 2022-03-31
Alichem
A029001872-500mg
Methyl 5-Amino-2-fluoronicotinate
1806624-07-6 95%
500mg
$1,634.45 2022-03-31
Alichem
A029001872-1g
Methyl 5-Amino-2-fluoronicotinate
1806624-07-6 95%
1g
$2,750.25 2022-03-31

Additional information on Methyl 5-amino-2-fluoronicotinate

Methyl 5-amino-2-fluoronicotinate (CAS No. 1806624-07-6): A Comprehensive Overview

Methyl 5-amino-2-fluoronicotinate, with the chemical formula C₇H₆FNO₄, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806624-07-6, has garnered attention due to its structural features and potential applications in drug development. The presence of both amino and fluoro substituents in its molecular framework makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The structural motif of Methyl 5-amino-2-fluoronicotinate is closely related to nicotinic acid derivatives, which are well-known for their biological activities. The fluorine atom at the 2-position introduces a level of electronic and steric modulation that can significantly influence the compound's reactivity and binding properties. This feature has made it a valuable building block in the design of novel therapeutic agents targeting a range of diseases.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. Methyl 5-amino-2-fluoronicotinate exemplifies this trend, as it serves as a precursor for developing fluorinated analogs of existing drugs. For instance, studies have shown that incorporating fluorine into nicotinic acid derivatives can lead to compounds with improved pharmacokinetic profiles, making them more effective in clinical settings.

One of the most compelling aspects of Methyl 5-amino-2-fluoronicotinate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Methyl 5-amino-2-fluoronicotinate, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and inhibiting metastasis.

The fluorine atom in Methyl 5-amino-2-fluoronicotinate also contributes to its stability under various conditions, which is a critical factor in drug development. Compounds that degrade rapidly may require frequent dosing or may not reach their target sites effectively. The enhanced stability provided by the fluorine substituent allows for more controlled release and prolonged action, potentially reducing the frequency of administration and improving patient compliance.

Another area where Methyl 5-amino-2-fluoronicotinate has found utility is in the development of antimicrobial agents. Resistance to conventional antibiotics is a growing concern worldwide, necessitating the discovery of new drugs with novel mechanisms of action. The structural features of this compound make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of Methyl 5-amino-2-fluoronicotinate exhibit promising activity against resistant strains of bacteria.

The synthesis of Methyl 5-amino-2-fluoronicotinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies to introduce the desired functional groups. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the need for hazardous reagents and minimizing waste generation.

In conclusion, Methyl 5-amino-2-fluoronicotinate (CAS No. 1806624-07-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of both amino and fluoro substituents, make it an invaluable intermediate for synthesizing a wide range of bioactive molecules. Current research highlights its role in developing kinase inhibitors, antimicrobial agents, and other therapeutic agents targeting various diseases. As our understanding of fluorinated heterocycles continues to grow, compounds like Methyl 5-amino-2-fluoronicotinate will undoubtedly play an increasingly important role in the next generation of drugs.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.